Cas no 2229104-58-7 (N-(2,4,6-trifluorophenyl)methylhydroxylamine)

• Product Name: N-(2,4,6-trifluorophenyl)methylhydroxylamine
• CAS No: 2229104-58-7
• MF: C₇H₆F₃NO
• MW: 177.12385225296
• CID: 6318362
• PubChem ID: 165705228
• Update Time: 2025-05-21

N-(2,4,6-trifluorophenyl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-(2,4,6-trifluorophenyl)methylhydroxylamine
• EN300-1805674
• N-[(2,4,6-trifluorophenyl)methyl]hydroxylamine
• 2229104-58-7

• Inchi： 1S/C7H6F3NO/c8-4-1-6(9)5(3-11-12)7(10)2-4/h1-2,11-12H,3H2
• InChI Key： KQOKQEREFHFGAN-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1CNO)F)F

Computed Properties

• Exact Mass: 177.04014830g/mol
• Monoisotopic Mass: 177.04014830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 32.3Ų

Additional information on N-(2,4,6-trifluorophenyl)methylhydroxylamine

Comprehensive Overview of N-(2,4,6-trifluorophenyl)methylhydroxylamine (CAS No. 2229104-58-7)

N-(2,4,6-trifluorophenyl)methylhydroxylamine (CAS No. 2229104-58-7) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of trifluorophenyl and hydroxylamine groups makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where fluorinated compounds often exhibit enhanced metabolic stability and bioavailability.

In recent years, the demand for fluorinated building blocks like N-(2,4,6-trifluorophenyl)methylhydroxylamine has surged, driven by the growing focus on precision medicine and sustainable agriculture. This compound's CAS number 2229104-58-7 is frequently searched in chemical databases, reflecting its relevance in modern synthetic chemistry. Its ability to act as a key intermediate in the preparation of heterocyclic compounds aligns with the industry's shift toward greener and more efficient synthetic routes.

One of the most discussed topics in organic chemistry today is the role of fluorine substitution in enhancing molecular properties. N-(2,4,6-trifluorophenyl)methylhydroxylamine exemplifies this trend, as the trifluoromethyl group contributes to increased lipophilicity and electron-withdrawing effects. These characteristics are critical in designing next-generation pharmaceuticals, where small structural modifications can significantly impact efficacy and safety profiles. Researchers are also exploring its utility in catalysis and material science, further expanding its applications.

The synthesis and handling of N-(2,4,6-trifluorophenyl)methylhydroxylamine require specialized knowledge due to its reactive hydroxylamine moiety. Laboratories working with this compound often prioritize safe handling protocols and stability studies, which are common search queries among chemists. Additionally, its solubility and storage conditions are frequently discussed in scientific forums, highlighting the need for precise technical data.

From an industrial perspective, CAS 2229104-58-7 is valued for its scalability and compatibility with continuous flow chemistry, a hot topic in process optimization. Companies are investing in high-throughput screening to identify novel derivatives, leveraging the compound's modular structure. This aligns with the broader trend of digital chemistry and AI-driven drug design, where fluorinated intermediates play a pivotal role.

In conclusion, N-(2,4,6-trifluorophenyl)methylhydroxylamine (CAS No. 2229104-58-7) represents a critical tool in modern chemical research. Its applications span pharmaceuticals, agrochemicals, and advanced materials, making it a subject of ongoing innovation. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in cutting-edge chemistry.